![molecular formula C24H24N6O3S B2957038 N-benzyl-2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide CAS No. 852048-39-6](/img/structure/B2957038.png)
N-benzyl-2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
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Description
N-benzyl-2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C24H24N6O3S and its molecular weight is 476.56. The purity is usually 95%.
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Scientific Research Applications
Crystal Structures and Molecular Conformations Research on compounds with similar structural motifs, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, has focused on understanding their crystal structures and molecular conformations. These studies reveal how the pyrimidine ring inclines relative to the benzene ring, highlighting intramolecular hydrogen bonding that stabilizes specific conformations (Subasri et al., 2016). Such insights are crucial for designing molecules with desired physical and chemical properties, which can be applied across various fields including material science and drug design.
Synthetic Routes for Heterocyclic Compounds The synthesis of heterocyclic systems, such as pyrido[1,2-a]pyrimidin-4-ones and triazolopyrimidin-5-one, from reagents like Methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate, showcases the versatility of these chemical frameworks in creating biologically active compounds (Toplak et al., 1999). This kind of research underlines the potential of N-benzyl-2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide in the synthesis of novel compounds with potential pharmacological applications.
Biological Activities and Potential Therapeutic Applications The development of thiopyrimidine-glucuronide compounds with promising biological activities, as indicated by Wanare's (2022) research, demonstrates the pharmaceutical relevance of pyrimidine derivatives. These compounds were synthesized through a process that included the formation of a dihydropyrimidine skeleton, suggesting the utility of similar compounds in medicinal chemistry for creating drugs with specific biological activities (Wanare, 2022).
Antimicrobial Properties Studies on pyrimidine-triazole derivatives and their antimicrobial activities highlight the potential of such compounds in addressing microbial resistance. Novel derivatives synthesized from specific precursor molecules have shown promising results against selected bacterial and fungal strains, pointing towards the application of this compound in developing new antimicrobial agents (Majithiya & Bheshdadia, 2022).
Properties
IUPAC Name |
N-benzyl-2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N6O3S/c1-15-8-9-16(2)19(10-15)30-20(11-18-12-21(31)27-23(33)26-18)28-29-24(30)34-14-22(32)25-13-17-6-4-3-5-7-17/h3-10,12H,11,13-14H2,1-2H3,(H,25,32)(H2,26,27,31,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBHSZVDKCWQXPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC(=O)NCC3=CC=CC=C3)CC4=CC(=O)NC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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